Cas no 73711-48-5 (4-(Bromomethyl)-benzenecarboximidamide)

• Product Name: 4-(Bromomethyl)-benzenecarboximidamide
• CAS No: 73711-48-5
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5053604
• Update Time: 2025-06-13

4-(Bromomethyl)-benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(BROMOMETHYL)BENZAMIDINE
• 4-(Bromomethyl)benzimidamide
• 4-(bromomethyl)benzenecarboximidamide
• Benzenecarboximidamide,4-(bromomethyl)-
• Benzenecarboximidamide, 4-(bromomethyl)-
• 4-(Bromomethyl)-benzenecarboximidamide

• Inchi： 1S/C8H9BrN2/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2,(H3,10,11)
• InChI Key： WYMJEEPUFSHYLQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=N)N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 1.4
• Topological Polar Surface Area: 49.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 292.3±42.0 °C at 760 mmHg
• Flash Point: 130.6±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Bromomethyl)-benzenecarboximidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-(Bromomethyl)-benzenecarboximidamide

Introduction to 4-(Bromomethyl)-benzenecarboximidamide (CAS No. 73711-48-5)

4-(Bromomethyl)-benzenecarboximidamide, also known by its CAS number 73711-48-5, is a versatile organic compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group and a carboximidamide functional group, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The molecular formula of 4-(Bromomethyl)-benzenecarboximidamide is C₈H₁₀BrN₂, and its molecular weight is approximately 200.08 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its stability under standard laboratory conditions makes it an attractive choice for various synthetic processes.

In recent years, 4-(Bromomethyl)-benzenecarboximidamide has gained considerable attention due to its potential in the development of novel therapeutic agents. One of the key areas of research involves its use as a building block in the synthesis of small molecules that target specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the use of 4-(Bromomethyl)-benzenecarboximidamide in the development of inhibitors for the enzyme histone deacetylase (HDAC). HDAC inhibitors are known to play a crucial role in epigenetic regulation and have shown promise in treating various cancers and neurological disorders. The researchers found that derivatives of 4-(Bromomethyl)-benzenecarboximidamide exhibited high selectivity and potency against HDAC6, a specific isoform of the enzyme involved in microtubule dynamics and protein degradation.

Beyond its applications in medicinal chemistry, 4-(Bromomethyl)-benzenecarboximidamide has also been investigated for its potential in materials science. A study published in Advanced Materials in 2021 reported the use of this compound as a precursor for the synthesis of conductive polymers. The bromomethyl group provides a reactive site for further functionalization, enabling the creation of polymers with tailored electrical properties. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic versatility of 4-(Bromomethyl)-benzenecarboximidamide is further highlighted by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for biological activity. This method has been particularly useful in drug discovery, where high-throughput screening can identify lead compounds with desired pharmacological properties. A recent study published in Organic & Biomolecular Chemistry demonstrated the successful synthesis of a diverse library of compounds derived from 4-(Bromomethyl)-benzenecarboximidamide, several of which showed promising activity against multidrug-resistant bacteria.

In addition to its synthetic utility, 4-(Bromomethyl)-benzenecarboximidamide has been studied for its potential as a probe molecule in chemical biology. Probe molecules are essential tools for understanding biological processes at the molecular level. A study published in Chemical Biology & Drug Design in 2020 utilized derivatives of this compound to investigate protein-protein interactions involved in cellular signaling pathways. The results provided valuable insights into the mechanisms underlying these interactions and identified potential targets for therapeutic intervention.

The safety profile of 4-(Bromomethyl)-benzenecarboximidamide is another important consideration for its use in research and development. While it is generally considered safe when handled under standard laboratory conditions, proper precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 4-(Bromomethyl)-benzenecarboximidamide (CAS No. 73711-48-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an invaluable intermediate in synthetic chemistry, while its biological activity opens up new avenues for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific research.